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Compound of Interest

Compound Name: Bzl-phe-ome hcl
CAS No.: 7703-09-5
Cat. No.: B613218
Get Quote
. J

In the precise landscape of peptide chemistry and peptidomimetics, Bzl-Phe-OMe HCI refers to

-Benzyl-L-phenylalanine methyl ester hydrochloride. This compound represents a doubly
protected amino acid derivative where the carboxyl group is masked as a methyl ester and the

-amine is alkylated with a benzyl group.

Unlike the common carbamate-protected derivatives (like Z-Phe-OMe) or carboxyl-protected
benzyl esters (H-Phe-OBzl), this molecule retains a basic secondary amine, allowing for the
formation of a hydrochloride salt. It serves as a crucial chiral intermediate in the synthesis of

-alkylated peptides and novel pharmaceutical scaffolds.
Key Data Point:
e Molecular Formula:

(Salt form)

* Exact Molecular Weight (HCI Salt):305.80 g/mol
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» Free Base Weight: 269.34 g/mol

Part 1: Physicochemical Characterization &
Molecular Weight Analysis

To ensure analytical accuracy, we must deconstruct the molecular weight based on standard
atomic weights. This derivation is critical for stoichiometry in synthesis and interpreting Mass
Spectrometry (MS) data.

Structural Deconstruction

The molecule consists of four distinct components:
e L-Phenylalanine Core: The chiral scaffold.
o Methyl Ester (-OMe): C-terminal protection.

e -Benzyl Group (-Bzl): N-terminal alkylation (not acylation).

e Hydrochloride (HCI): The counterion stabilizing the secondary amine.
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Critical Note on Nomenclature: Do not confuse Bzl-Phe-OMe (

-benzyl) with H-Phe-OBzl (Phenylalanine benzyl ester). The latter has a molecular
weight of 291.77 g/mol (HCI salt). The position of the "Bzl" tag in the string dictates
the chemistry.

Part 2: Synthetic Methodology & Causality

The synthesis of Bzl-Phe-OMe HCI requires avoiding over-alkylation (formation of the dibenzyl
species). The preferred route is Reductive Alkylation rather than direct alkylation with benzyl
halides, which is prone to side reactions.

Protocol: Reductive Alkylation of H-Phe-OMe

Objective: Selective mono-benzylation of the

-amine. Reagents: H-Phe-OMe HCI, Benzaldehyde, Sodium Triacetoxyborohydride (STAB),
DCM.

Step-by-Step Methodology:

e Free Basing: Dissolve H-Phe-OMe HCI (1.0 eq) in Dichloromethane (DCM). Add
Triethylamine (1.1 eq) to liberate the free amine. Rationale: The amine must be unprotonated
to attack the aldehyde.

e Imine Formation: Add Benzaldehyde (1.0 eq) and Magnesium Sulfate (

, anhydrous). Stir for 2 hours at room temperature. Rationale:
acts as a desiccant to drive the equilibrium toward the imine (Schiff base) by removing water.

e Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (1.5 eq) portion-wise. Rationale:
STAB is a mild reducing agent that reduces the imine selectively without reducing the
aldehyde or the ester functionality.
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e Quench & Workup: Quench with saturated

. Extract with DCM.

e Salt Formation: Dissolve the crude oil in diethyl ether and add 4M HCI in dioxane dropwise.
The precipitate is Bzl-Phe-OMe HCI.

Visualization: Reaction Pathway

Bzl-Phe-OMe HCI
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Click to download full resolution via product page
Figure 1: Reductive amination pathway for the synthesis of N-Benzyl-Phe-OMe HCI.

Part 3: Analytical Validation (Self-Validating System)

To confirm the identity of the synthesized Bzl-Phe-OMe HCI, a multi-modal analytical approach
is required.

Mass Spectrometry (ESI-MS)

o Expected Mode: Positive lon Mode (

)

o Target m/z: The HCl is lost in the ionization source. You are detecting the free base cation.
o Calculation:

(269.34) +

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b613218/docs?utm_src=pdf-body#executive-summary-the-structural-identity-of-bzl-phe-ome-hcl
https://www.benchchem.com/product/b613218/docs?utm_src=pdf-body-img#executive-summary-the-structural-identity-of-bzl-phe-ome-hcl
https://www.benchchem.com/product/b613218/docs?utm_src=pdf-body#executive-summary-the-structural-identity-of-bzl-phe-ome-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(2.007).
o Observed Peak:270.35 m/z.

« Interpretation: A peak at 270.35 confirms the mono-benzylated species. A peak at 360.4
would indicate the di-benzyl impurity (

-dibenzyl).

Nuclear Magnetic Resonance ( -NMR)

Key diagnostic signals in

o Methyl Ester: Singlet at
3.6-3.7 ppm (3H).
e Benzylic Protons (

): AB quartet or singlet (depending on resolution) around

3.7-3.9 ppm (2H). Note: This distinguishes it from the benzyl ester (O-CH2-Ph), which
appears further downfield at

5.1 ppm due to the oxygen's electronegativity.
e -Proton: Triplet/Multiplet at

3.5-3.6 ppm.

Part 4: Nomenclature & Structural Disambiguation

A common error in procurement and synthesis is confusing

-benzyl and

-benzyl derivatives. The table below provides a definitive check.
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Feature Bzl-Phe-OMe HCI H-Phe-OBz| HCI

_Benzyl-L-phenylalanine L-Phenylalanine benzyl ester

Full Name
methyl ester HCI HC
MW (Salt) 305.80 g/mol 291.77 g/mol
Structure Type Secondary Amine Primary Amine
Protecting Group Benzyl on Nitrogen Benzyl on Oxygen (Carboxyl)
Catalytic Hydrogenation ( Catalytic Hydrogenation (
Deprotection
) )
o Nucleophilic at Nitrogen Nucleophilic at Nitrogen
Reactivity ) ) )
(sterically hindered) (unhindered)

Decision Logic for Researchers

Identify Target Molecule

Where is the Benzyl group?
On the Nitrogen (Amine) On the Oxygen (Carboxyl)

Bzl-Phe-OMe H-Phe-OBzI

MW: 305.80 MW: 291.77
(N-Alkylated) (Benzyl Ester)

Click to download full resolution via product page
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Figure 2: Decision tree for distinguishing between N-benzyl and O-benzyl phenylalanine
derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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